2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)amino]-N-cyclohexyl-N-phenylacetamide

• Molecular Formula: C24H36N2O
• Molecular Weight: 368.6 g/mol
• IUPAC Name: N-cyclohexyl-N-phenyl-2-[(1,3,3-trimethyl-2-bicyclo[2.2.1]heptanyl)amino]acetamide
• InChI: InChI=1S/C24H36N2O/c1-23(2)18-14-15-24(3,16-18)22(23)25-17-21(27)26(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4,6-7,10-11,18,20,22,25H,5,8-9,12-17H2,1-3H3
• InChI Key: UESVZIGYWSMKFB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)(C1NCC(=O)N(C3CCCCC3)C4=CC=CC=C4)C)C

Description

2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)amino]-N-cyclohexyl-N-phenylacetamide is a useful research compound. Its molecular formula is C24H36N2O and its molecular weight is 368.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of N-cyclohexylaniline (100 mg, 0.56 mmol) in tetrahydrofuran (4 ml) at −78° C. was added LiHMDS (1 ml of a 1M solution in tetrahydrofuran) dropwise. The solution was allowed to warm to 0° C., then recooled to −78° C., and a solution of 2-chloro-N-(1,3,3-trimethylbicyclo[2,2,1]hept-2-yl)acetamide (124 mg, 0.56 mmol) in tetrahydrofuran (1 ml) added dropwise. The mixture was allowed to warm to room temperature, and was stirred for 1 hour. Water was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, and dried over magnesium sulfate. The ethyl acetate solution was absorbed onto silica gel, which was eluted with 3% methanol/methylene chloride, to yield N-cyclohexyl-N-phenyl-2-(1,3,3-trimethyl-bicyclo[2.2.1]hept-2-ylamino)-acetamide.